Cas no 1807410-72-5 (2-Bromo-3-(3-bromopropyl)cinnamic acid)

• Product Name: 2-Bromo-3-(3-bromopropyl)cinnamic acid
• CAS No: 1807410-72-5
• MF: C₁₂H₁₂Br₂O₂
• MW: 348.030482292175
• CID: 4975299
• Update Time: 2025-06-14

2-Bromo-3-(3-bromopropyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(3-bromopropyl)cinnamic acid

• Inchi： 1S/C12H12Br2O2/c13-8-2-5-9-3-1-4-10(12(9)14)6-7-11(15)16/h1,3-4,6-7H,2,5,8H2,(H,15,16)/b7-6+
• InChI Key： IXKJQIQTWJKAJC-VOTSOKGWSA-N
• SMILES： BrC1C(/C=C/C(=O)O)=CC=CC=1CCCBr

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3

Additional information on 2-Bromo-3-(3-bromopropyl)cinnamic acid

Research Brief on 2-Bromo-3-(3-bromopropyl)cinnamic Acid (CAS: 1807410-72-5): Recent Advances and Applications

The compound 2-Bromo-3-(3-bromopropyl)cinnamic acid (CAS: 1807410-72-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the importance of 2-Bromo-3-(3-bromopropyl)cinnamic acid as a versatile building block in organic synthesis. Its molecular structure, featuring both bromine substituents and a cinnamic acid backbone, makes it particularly valuable for cross-coupling reactions and as a precursor for more complex bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in palladium-catalyzed coupling reactions to generate novel kinase inhibitors.

In terms of biological activity, preliminary investigations have shown that this compound exhibits moderate inhibitory effects against several cancer cell lines, particularly in breast and prostate cancer models. The dual bromine substitution appears to enhance its binding affinity to certain molecular targets, though the exact mechanism of action remains under investigation. Researchers at the Scripps Research Institute recently reported its potential as a covalent inhibitor of specific protein targets involved in inflammatory pathways.

The pharmaceutical industry has shown growing interest in 2-Bromo-3-(3-bromopropyl)cinnamic acid as a scaffold for drug development. Its structural features allow for diverse modifications, making it attractive for creating targeted therapies. Recent patent filings indicate its incorporation into several drug candidates currently in preclinical development for autoimmune disorders and certain malignancies.

Analytical characterization of this compound has also seen advancements. New HPLC and LC-MS methods have been developed to improve its purity assessment and quantification in complex matrices. These methodological improvements are crucial for ensuring reproducibility in research and potential pharmaceutical applications.

Despite these promising developments, challenges remain in the large-scale synthesis and stability optimization of 2-Bromo-3-(3-bromopropyl)cinnamic acid. Current research efforts are focused on developing more efficient synthetic routes and investigating its pharmacokinetic properties to facilitate its transition from a research chemical to a viable drug candidate.

The compound's potential extends beyond therapeutic applications. Recent studies have explored its use in materials science, particularly in the development of photoactive materials and as a component in organic electronic devices. This multifunctionality underscores the importance of continued research into this interesting molecule.

Future research directions for 2-Bromo-3-(3-bromopropyl)cinnamic acid include more comprehensive structure-activity relationship studies, detailed mechanistic investigations of its biological effects, and optimization of its physicochemical properties for enhanced bioavailability. The growing body of research suggests that this compound may play an increasingly important role in both pharmaceutical development and chemical biology research in the coming years.